4-[4-(4-Chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one
4-[4-(4-Chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one
Brand Name:
Vulcanchem
CAS No.:
125785-69-5
VCID:
VC0047746
InChI:
InChI=1S/C21H18ClFNO/c22-18-9-7-16(8-10-18)17-11-14-24(15-12-17)13-3-6-21(25)19-4-1-2-5-20(19)23/h1-2,4-5,7-12,14-15H,3,6,13H2/q+1
SMILES:
C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F
Molecular Formula:
C₂₁H₁₈Cl₂FNO
Molecular Weight:
354.8 g/mol
4-[4-(4-Chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one
CAS No.: 125785-69-5
Reference Standards
VCID: VC0047746
Molecular Formula: C₂₁H₁₈Cl₂FNO
Molecular Weight: 354.8 g/mol
![4-[4-(4-Chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one - 125785-69-5](/images/no_structure.jpg)
| CAS No. | 125785-69-5 |
|---|---|
| Product Name | 4-[4-(4-Chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one |
| Molecular Formula | C₂₁H₁₈Cl₂FNO |
| Molecular Weight | 354.8 g/mol |
| IUPAC Name | 4-[4-(4-chlorophenyl)pyridin-1-ium-1-yl]-1-(2-fluorophenyl)butan-1-one |
| Standard InChI | InChI=1S/C21H18ClFNO/c22-18-9-7-16(8-10-18)17-11-14-24(15-12-17)13-3-6-21(25)19-4-1-2-5-20(19)23/h1-2,4-5,7-12,14-15H,3,6,13H2/q+1 |
| Standard InChIKey | UHVGWUUALKRJCF-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F |
| Canonical SMILES | C1=CC=C(C(=C1)C(=O)CCC[N+]2=CC=C(C=C2)C3=CC=C(C=C3)Cl)F |
| Synonyms | 4-(4-chlorophenyl)-1-(4-(4-fluorophenyl)-4-oxobutyl)pyridinium 4-CFOBP BCPP(+) HPP(+) N-(4'-fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium N-(4'-fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium chloride N-(4'-fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium iodide N-(4'-fluorobutyrophenone)-4-(4-chlorophenyl)pyridinium perchlorate |
| PubChem Compound | 130810 |
| Last Modified | Nov 11 2021 |
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